Cas no 2171603-34-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2171603-34-0
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6189856
• PubChem ID: 165575295
• Update Time: 2025-07-21

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-4-carboxylic acid
• EN300-1540324
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]-4-methylpiperidine-4-carboxylic acid
• 2171603-34-0

• Inchi： 1S/C27H30N2O6/c1-27(25(31)32)11-13-29(14-12-27)24(30)23-22(10-15-34-23)28-26(33)35-16-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21-23H,10-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： QTLXUQNLKBGQON-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N1CCC(C(=O)O)(C)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-4-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-4-carboxylic Acid (CAS No. 2171603-34-0)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-4-carboxylic acid, identified by its CAS number 2171603-34-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a piperidine ring. The presence of these features not only contributes to its unique chemical properties but also suggests potential applications in the design of novel therapeutic agents. Specifically, the fluoren moiety is known for its stability and fluorescence properties, which can be exploited in various biochemical assays and imaging techniques.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders. The piperidine ring in this compound is particularly relevant in this context, as piperidine derivatives have been extensively studied for their potential as pharmacological agents. For instance, several piperidine-based drugs have shown efficacy in treating conditions such as epilepsy and schizophrenia. The incorporation of a carbonyl group at the 2-position of the oxolane ring further enhances the compound's structural complexity and may contribute to its binding affinity to specific biological targets.

One of the most intriguing aspects of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-4-carboxylic acid is its potential as a building block for more complex drug candidates. The methoxycarbonyl group serves as a protecting group for the amino functionality, allowing for selective modifications during synthetic chemistry. This feature is particularly useful in multi-step synthetic routes where precise control over reaction conditions is essential.

The synthesis of this compound involves several sophisticated steps, including the formation of the oxolane ring and the introduction of the fluorenylmethoxycarbonyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core structure of the molecule. These methods not only highlight the synthetic prowess required to produce such complex molecules but also underscore the importance of innovative chemistry in drug discovery.

Evaluation of the pharmacological properties of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonyl-4-methylpiperidine-4-carboxylic acid has revealed several promising characteristics. In vitro studies have demonstrated that this compound exhibits moderate activity against certain enzymes and receptors implicated in neurological disorders. Additionally, preliminary in vivo studies suggest that it may have neuroprotective effects, which could make it a valuable candidate for further development.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict binding interactions between 1-3-({(9H-fluoren-9- ylmethoxycarbonyl}amino)oxolane- 2-carbonyl)-4-methylpip eridine- 4-carboxylic acid and potential biological targets. These studies have provided valuable insights into how structural modifications can influence biological activity, guiding future synthetic efforts.

The development of novel drug candidates often involves collaboration between synthetic chemists, pharmacologists, and bioinformaticians. By integrating data from various disciplines, researchers can accelerate the discovery process and increase the likelihood of identifying compounds with therapeutic potential. The case of 1- 3-({(9H-fluore n-9- ylmethoxycarbonyl}amino)oxolane- 2-carbonyl)-4-methylpi peridine- 4-carboxylic acid exemplifies how interdisciplinary approaches can lead to significant advancements in drug discovery.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. As our understanding of biological pathways continues to evolve, compounds like 1- 3-({(9H-fluore n-9- ylmethoxycarbonyl}amino)oxolane- 2-carbonyl)-4-methylpi peridine- 4-carboxylic acid are likely to play an increasingly important role in addressing complex diseases.